Cas no 1094463-86-1 (2-({5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl}formamido)acetic Acid)

• Product Name: 2-({5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl}formamido)acetic Acid
• CAS No: 1094463-86-1
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• CID: 5735312
• PubChem ID: 43170520
• Update Time: 2025-06-11

2-({5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl}formamido)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-({5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl}formamido)acetic acid
• 2-({5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl}formamido)acetic Acid

• Inchi： 1S/C11H12N4O3/c1-6-3-7(2)15-10(14-6)8(4-13-15)11(18)12-5-9(16)17/h3-4H,5H2,1-2H3,(H,12,18)(H,16,17)
• InChI Key： NZRNZPXSLUSQGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(C1=C2N(N=C1)C(C)=CC(C)=N2)=O

Additional information on 2-({5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl}formamido)acetic Acid

Professional Introduction to 2-({5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl}formamido)acetic Acid (CAS No. 1094463-86-1)

2-({5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl}formamido)acetic acid, identified by the CAS number 1094463-86-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, known for its biological activity and versatility in forming bioactive molecules.

Theformamido moiety in the molecule introduces a hydrogen bond donor and acceptor site, which is crucial for interactions with biological targets. This feature makes the compound a promising candidate for further investigation in the development of novel therapeutic agents. Theacetic acid side chain provides a carboxyl group that can participate in various chemical reactions, enhancing the compound's synthetic utility.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. Theformamido group further enhances the compound's potential by allowing for selective binding to specific amino acid residues on the target protein.

The2-(...formamido)acetic acid structure is particularly interesting because it combines multiple pharmacophoric elements into a single molecule. This design allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development. The carboxyl group at the end of the molecule can be further functionalized to improve pharmacokinetic profiles and target specificity.

Recent studies have highlighted the importance ofpyrazolo[1,5-a]pyrimidine-based compounds in addressing unmet medical needs. For example, researchers have reported the discovery of novel inhibitors of Janus kinases (JAKs) using this scaffold. These inhibitors have shown significant promise in preclinical studies for treating inflammatory diseases and cancer. Theformamido group plays a key role in these interactions by forming hydrogen bonds with key residues on the JAK enzymes.

The synthesis of2-(5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)formamido)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyrazolo[1,5-a]pyrimidine core. The introduction of theformamido group and subsequent functionalization of the acetic acid side chain are critical steps that determine the final properties of the compound.

In terms of biological activity, preliminary studies suggest thatCAS No. 1094463-86-1 exhibits inhibitory effects on certain enzymes and receptors relevant to human health. These findings warrant further investigation into its potential therapeutic applications. Researchers are exploring various modifications to enhance its potency and selectivity while maintaining favorable pharmacokinetic properties.

TheDNA intercalation capability of pyrazolo[1,5-a]pyrimidine derivatives is another area of interest. These compounds can insert themselves between DNA base pairs, potentially disrupting DNA replication and transcription processes. This property makes them attractive candidates for developing chemotherapeutic agents against cancer cells. The presence of the group may further enhance these interactions by improving binding affinity and stability.

TheMolecular Dynamics (MD) simulations have been instrumental in understanding how these compounds interact with biological targets at an atomic level. These studies provide valuable insights into binding mechanisms and help predict potential side effects. By integrating computational methods with experimental data, researchers can accelerate the drug discovery process and identify lead compounds with high efficacy and safety profiles.

In conclusion,CAS No 1094463-86-1, also known as, represents a promising area of research in pharmaceutical chemistry. Its unique structural features make it a versatile tool for developing novel therapeutic agents targeting various diseases. Continued exploration into its biological activity and synthetic modifications will likely uncover new opportunities for medical intervention.